2,6-dichloro-N-(1-methyl-4-piperidinyl)benzamide

• IUPAC Name: 2,6-dichloro-N-(1-methylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C13H16Cl2N2O/c1-17-7-5-9(6-8-17)16-13(18)12-10(14)3-2-4-11(12)15/h2-4,9H,5-8H2,1H3,(H,16,18)
• InChI Key: AFMVEFXMVSARQL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C13H16Cl2N2O
• Molecular Weight: 287.18 g/mol

Description

2,6-dichloro-N-(1-methyl-4-piperidinyl)benzamide is a chemical compound that is commonly referred to as DMMPA. It is a white crystalline powder that is used in scientific research for its unique properties. DMMPA is a selective agonist of the α7 nicotinic acetylcholine receptor, which is a type of ionotropic receptor that is expressed in the brain and plays a role in cognitive function and memory.

Mechanism of Action

DMMPA acts as a selective agonist of the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is permeable to calcium ions. Activation of this receptor leads to an influx of calcium ions into the cell, which triggers a series of downstream signaling events that ultimately result in enhanced cognitive function and memory.
Biochemical and Physiological Effects
DMMPA has been shown to have a number of biochemical and physiological effects in animal models. In addition to enhancing cognitive function and memory, DMMPA has been shown to reduce inflammation and protect against oxidative stress. These effects are thought to be mediated by the activation of the α7 nicotinic acetylcholine receptor.

Advantages and Limitations for Lab Experiments

DMMPA has several advantages as a tool for scientific research. It is highly selective for the α7 nicotinic acetylcholine receptor, which allows researchers to study the specific effects of receptor activation. Additionally, DMMPA is relatively easy to synthesize and is stable under a variety of conditions.
One limitation of DMMPA is that it is not orally bioavailable, meaning that it cannot be administered orally and must be delivered through injection. This can make it more difficult to use in animal models and may limit its potential as a therapeutic agent.

Future Directions

There are several potential future directions for research involving DMMPA. One area of interest is the development of novel therapeutics for cognitive disorders such as Alzheimer's disease. DMMPA has shown promise as a cognitive enhancer in animal models, and further research may lead to the development of more effective treatments for these conditions.
Another potential future direction is the study of the α7 nicotinic acetylcholine receptor in other physiological processes. This receptor is expressed in a variety of tissues throughout the body, and its activation has been shown to have a number of effects beyond cognitive function and memory. Further research may uncover new roles for this receptor and its potential as a therapeutic target.

Synthesis Methods

The synthesis of DMMPA can be achieved through a multistep process that involves the reaction of 2,6-dichlorobenzoyl chloride with 1-methyl-4-piperidone in the presence of a base such as sodium hydroxide. The resulting intermediate is then treated with ammonium chloride and hydrochloric acid to yield DMMPA in high purity.

Scientific Research Applications

DMMPA has been used extensively in scientific research as a tool to study the α7 nicotinic acetylcholine receptor. This receptor is involved in a variety of physiological processes, including learning and memory, attention, and inflammation. DMMPA has been shown to enhance cognitive function and memory in animal models, making it a potential therapeutic agent for the treatment of cognitive disorders such as Alzheimer's disease.